Cas no 1805077-68-2 (4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1805077-68-2
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872392
• Update Time: 2025-08-05

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-5(10)2-6(8(11)12)13-7(4)3-9/h2,8H,3H2,1H3
• InChI Key： RUFQTUNMFSWXJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CCl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1805077-68-2, known as 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring structure. The presence of multiple substituents, including chlorine, chloromethyl, difluoromethyl, and methyl groups, imparts unique chemical properties and functional versatility to this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only enhance the efficiency of production but also ensure high purity and structural integrity, making it suitable for various applications in research and industry.

The structural complexity of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine renders it a valuable tool in drug discovery and development. Its ability to act as a precursor for bioactive molecules has been extensively explored in recent studies. For instance, researchers have utilized this compound as a building block for designing novel anti-inflammatory agents and anticancer drugs. The substitution patterns on the pyridine ring facilitate diverse interactions with biological targets, making it a promising candidate for medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. The presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the stability and reactivity of the molecule, enabling its use in polymerization reactions. Recent studies have demonstrated its potential as a monomer for synthesizing high-performance polyurethanes with improved thermal and mechanical properties.

The environmental impact of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine has also been a topic of interest among scientists. Researchers have conducted comprehensive toxicity studies to assess its potential risks to aquatic life and human health. According to recent findings published in reputable journals such as Environmental Science & Technology, the compound exhibits low acute toxicity but requires further investigation into its long-term effects on ecosystems.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards for both research and commercial purposes.

In conclusion, 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with advancements in synthetic methods and analytical techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.